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Compound of Interest

Compound Name: 3,5-Dichloropicolinamide

Cat. No.: B1296133 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the environmental fate and

transport of 3,5-Dichloropicolinamide, a chemical intermediate of interest to researchers,

scientists, and drug development professionals. Due to the limited direct environmental studies

on 3,5-Dichloropicolinamide, this guide leverages data from structurally analogous picolinic

acid herbicides, namely picloram, clopyralid, and aminopyralid, to forecast its likely behavior in

various environmental compartments. This approach provides a robust framework for

understanding its potential persistence, mobility, and degradation pathways.

Core Physicochemical Properties
A substance's environmental behavior is fundamentally governed by its physicochemical

properties. For 3,5-Dichloropicolinamide, these parameters suggest a compound with

moderate potential for environmental mobility.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1296133?utm_src=pdf-interest
https://www.benchchem.com/product/b1296133?utm_src=pdf-body
https://www.benchchem.com/product/b1296133?utm_src=pdf-body
https://www.benchchem.com/product/b1296133?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₆H₄Cl₂N₂O PubChem

Molecular Weight 191.01 g/mol PubChem

Boiling Point 283.5 ± 40.0 °C ChemicalBook

Density 1.524 ± 0.06 g/cm³ ChemicalBook

logP (Octanol-Water Partition

Coefficient)
1.3 PubChem

Environmental Fate Profile: An Analogue-Based
Assessment
The environmental fate of a chemical encompasses its transformation (degradation) and

movement (transport) in the air, water, and soil. The following data, derived from the picolinic

acid herbicides picloram, clopyralid, and aminopyralid, offers critical insights into the expected

environmental profile of 3,5-Dichloropicolinamide.

Picolinic acid herbicides are characterized by their persistence in soil and high mobility, posing

a potential for groundwater contamination.[1][2][3] Their primary route of dissipation is microbial

degradation, with photolysis playing a role in aquatic environments.[2][3]
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Parameter
Analogue
Compound(s)

Typical Values &
Characteristics

Source(s)

Soil Half-Life (Aerobic)
Picloram,

Aminopyralid

Ranges from 20 to

over 500 days, with a

typical half-life around

90-100 days.

Persistence is

influenced by soil

type, temperature,

and moisture.

[1][4][5]

Aquatic Half-Life

(Photolysis)

Aminopyralid,

Picloram

Can be rapid in clear,

shallow water (e.g.,

0.6 to 2.6 days).

[1][4]

Mobility in Soil
Picloram, Clopyralid,

Aminopyralid

Generally high due to

low soil adsorption.

These compounds are

water-soluble and do

not bind strongly with

soil particles, leading

to a high potential for

leaching.

[2][3][6]

Bioaccumulation

Potential

Picloram, Clopyralid,

Aminopyralid

Low. These

compounds are not

expected to

significantly

bioaccumulate in fish

or other aquatic

organisms.

[1][6][7]

Key Environmental Processes: Degradation and
Transport
The environmental journey of 3,5-Dichloropicolinamide is likely dictated by a combination of

degradation and transport processes. Based on its structural analogues, the following
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pathways are anticipated to be most significant.
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Conceptual model of the primary environmental fate and transport pathways for 3,5-
Dichloropicolinamide.

Experimental Protocols for Environmental Fate
Assessment
Standardized experimental protocols are crucial for generating reliable data on the

environmental fate of chemicals. The following outlines a general workflow for assessing the

key parameters discussed in this guide.

Soil Sorption/Desorption (OECD 106)
This batch equilibrium study measures a chemical's tendency to bind to soil particles.
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Soil Selection: A range of soils with varying organic carbon content, pH, and texture are

selected.

Test Substance Preparation: A solution of 3,5-Dichloropicolinamide in a suitable solvent

(e.g., 0.01 M CaCl₂) is prepared at several concentrations.

Equilibration: Soil samples are equilibrated with the test substance solutions for a defined

period (e.g., 24-48 hours) with agitation.

Analysis: After equilibration, the phases are separated by centrifugation, and the

concentration of the test substance in the aqueous phase is measured using a suitable

analytical method (e.g., HPLC-UV or LC-MS/MS).

Calculation: The amount of substance sorbed to the soil is calculated by difference. The soil-

water partition coefficient (Kd) and the organic carbon-normalized adsorption coefficient

(Koc) are then determined.

Aerobic and Anaerobic Transformation in Soil (OECD
307)
This study determines the rate and pathway of degradation in soil under different redox

conditions.

Soil Treatment: Sieved, fresh soil is treated with 3,5-Dichloropicolinamide.

Incubation: The treated soil is incubated in the dark at a controlled temperature and moisture

content. For aerobic conditions, the soil is exposed to air. For anaerobic conditions, the soil

is flooded, and the system is purged with an inert gas.

Sampling and Analysis: At various time intervals, soil samples are extracted and analyzed for

the parent compound and potential transformation products.

Data Analysis: The rate of degradation (half-life) is calculated, and a degradation pathway is

proposed based on the identified metabolites.
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Phototransformation on Soil and in Water (OECD 316 &
317)
These studies assess the role of sunlight in the degradation of the chemical.

Sample Preparation: For soil, the test substance is applied to the surface of a thin layer of

soil. For water, an aqueous solution of the test substance is prepared.

Irradiation: The samples are exposed to a light source that simulates natural sunlight. Dark

controls are maintained to account for non-photolytic degradation.

Sampling and Analysis: Samples are collected at various time points and analyzed for the

parent compound and photoproducts.

Data Analysis: The rate of photodegradation is determined, and the quantum yield is

calculated.
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Phase 1: Planning & Preparation

Phase 2: Laboratory Studies

Phase 3: Data Analysis & Reporting

Characterize Test Substance

Select Relevant OECD/EPA Protocols

Develop & Validate Analytical Methods

Soil Sorption/Desorption (OECD 106) Aerobic/Anaerobic Soil Degradation (OECD 307) Aqueous/Soil Photodegradation (OECD 316/317) Hydrolysis as a Function of pH (OECD 111)

Calculate Half-lives, Koc, etc.

Identify Degradation Pathways

Environmental Risk Assessment

Compile Final Report
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A generalized workflow for the experimental assessment of a chemical's environmental fate.
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Conclusion
While direct data on the environmental fate and transport of 3,5-Dichloropicolinamide is

scarce, a review of its structural analogues in the picolinic acid herbicide family provides a

strong predictive framework. It is anticipated that this compound will exhibit moderate to high

persistence in soil, with microbial degradation being the primary dissipation pathway. Its high

water solubility and low soil sorption suggest a potential for leaching into groundwater.

Photodegradation may be a significant route of transformation in aquatic environments. Further

empirical studies are necessary to definitively characterize the environmental behavior of 3,5-
Dichloropicolinamide and to inform comprehensive risk assessments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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